Cas no 1805204-39-0 (Ethyl 2-(difluoromethyl)-5-hydroxy-3-methylpyridine-4-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-5-hydroxy-3-methylpyridine-4-acetate
• CAS No: 1805204-39-0
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4805133
• Update Time: 2025-10-31

Ethyl 2-(difluoromethyl)-5-hydroxy-3-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-hydroxy-3-methylpyridine-4-acetate

• Inchi： 1S/C11H13F2NO3/c1-3-17-9(16)4-7-6(2)10(11(12)13)14-5-8(7)15/h5,11,15H,3-4H2,1-2H3
• InChI Key： NPYITCWBLMSJTJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C(=CN=1)O)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 2-(difluoromethyl)-5-hydroxy-3-methylpyridine-4-acetate

Ethyl 2-(difluoromethyl)-5-hydroxy-3-methylpyridine-4-acetate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-5-hydroxy-3-methylpyridine-4-acetate, with the CAS number 1805204-39-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, and an ethyl acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The pyridine ring is a six-membered aromatic structure with one nitrogen atom, which contributes to the compound's stability and reactivity. The presence of the difluoromethyl group (-CHF2) introduces fluorine atoms, which are known to enhance the molecule's lipophilicity and bioavailability. This feature is particularly valuable in drug development, where fluorinated compounds often exhibit improved pharmacokinetic properties. The hydroxyl group (-OH) on the pyridine ring adds hydrophilic character to the molecule, creating a balance between lipophilicity and hydrophilicity that is desirable for many biological applications.

Recent studies have highlighted the potential of Ethyl 2-(difluoromethyl)-5-hydroxy-3-methylpyridine-4-acetate as a precursor for synthesizing bioactive compounds. Researchers have explored its role in the development of new pharmaceutical agents targeting various diseases, including cancer and inflammatory disorders. The methyl group (-CH3) on the pyridine ring further modulates the molecule's electronic properties, making it an attractive candidate for further chemical modifications.

The ethyl acetate moiety attached to the pyridine ring plays a crucial role in determining the compound's solubility and stability. Ethyl acetate is a common ester group that enhances the molecule's ability to dissolve in organic solvents, facilitating its use in various chemical reactions. This property is particularly useful in organic synthesis, where precise control over solubility is essential for achieving high yields and purity.

From a synthetic perspective, Ethyl 2-(difluoromethyl)-5-hydroxy-3-methylpyridine-4-acetate can be prepared through a variety of methods, including nucleophilic substitution, Friedel-Crafts alkylation, and coupling reactions. These methods allow chemists to tailor the molecule's structure according to specific requirements, enabling the creation of derivatives with enhanced biological activity or improved physical properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the fluorinated methyl group significantly influences the molecule's electron distribution, making it more susceptible to nucleophilic attack. This understanding has paved the way for innovative approaches to synthesizing related compounds with tailored functionalities.

In terms of applications, Ethyl 2-(difluoromethyl)-5-hydroxy-3-methylpyridine-4-acetate has shown promise as an intermediate in the synthesis of complex heterocyclic compounds. Its ability to undergo various transformations without losing its core structure makes it an invaluable building block in organic synthesis. Additionally, its unique combination of functional groups positions it as a potential candidate for use in catalysis and materials science.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of this compound. Initial studies suggest that Ethyl 2-(difluoromethyl)-5-hydroxy-3-methylpyridine-4-acetate exhibits moderate biodegradability under aerobic conditions, with microbial communities showing some ability to metabolize it. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, Ethyl 2-(difluoromethyl)-5-hydroxy-3-methylpyridine-4-acetate is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a key player in future research efforts aimed at developing novel materials and therapeutic agents.